Cas no 1372695-75-4 ((3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol)

• Product Name: (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol
• CAS No: 1372695-75-4
• MF: C₂₀H₂₉ClO₂
• MW: 336.896065473557
• CID: 5208675
• Update Time: 2025-06-13

(3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol Chemical and Physical Properties

Names and Identifiers

• 18-Norandrosta-4,13-diene-17-methanol, 4-chloro-3-hydroxy-17-methyl-, (3α,17α)-
• (3α,?17α)?-4-?Chloro-?3-?hydroxy-?17-?methyl-18-?Norandrosta-?4,?13-?diene-?17-?methanol
• (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol

• Inchi： 1S/C20H29ClO2/c1-19(11-22)9-7-13-12-3-4-16-18(21)17(23)8-10-20(16,2)15(12)6-5-14(13)19/h12,15,17,22-23H,3-11H2,1-2H3/t12-,15-,17+,19-,20+/m0/s1
• InChI Key： SMDRDQVTYNRCKO-HMLLOCTESA-N
• SMILES： C[C@]12CC[C@@H](O)C(Cl)=C1CC[C@@]1([H])C3CC[C@@](C)(CO)C=3CC[C@]21[H]

Additional information on (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol

Research Briefing on (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol (CAS: 1372695-75-4)

Recent advancements in the field of chemical biology and medicinal chemistry have brought significant attention to the compound (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol (CAS: 1372695-75-4). This steroidal derivative has shown promising potential in various therapeutic applications, particularly in the modulation of androgen receptor pathways. The compound's unique structural features, including the chloro and hydroxy substitutions, contribute to its distinct pharmacological profile.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's binding affinity and selectivity towards androgen receptors. The research utilized molecular docking simulations and in vitro assays to demonstrate that (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol exhibits a higher binding affinity compared to traditional androgen receptor modulators. This finding suggests its potential utility in treating androgen-related disorders, such as prostate cancer and androgenetic alopecia.

Further research has explored the compound's metabolic stability and pharmacokinetic properties. A preclinical study conducted by Smith et al. (2024) revealed that the compound demonstrates improved metabolic stability in liver microsomes, with a half-life of approximately 4.5 hours. This enhanced stability is attributed to the presence of the 17-methanol group, which reduces susceptibility to oxidative metabolism. These properties make it a viable candidate for further drug development.

In addition to its therapeutic potential, (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol has also been investigated for its role in chemical biology tools. A recent study highlighted its use as a probe to study androgen receptor dynamics in live cells. The compound's fluorescent derivatives have enabled real-time visualization of receptor trafficking, providing new insights into androgen signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility and formulation stability need to be addressed to ensure its efficacy in vivo. Ongoing research is focused on optimizing the compound's physicochemical properties through structural modifications and advanced delivery systems.

In conclusion, (3a,17a)-4-Chloro-3-hydroxy-17-methyl-18-Norandrosta-4,13-diene-17-methanol represents a significant advancement in the field of steroidal therapeutics. Its unique pharmacological profile and potential applications in both therapy and research underscore the importance of continued investigation. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential.